Cas no 86954-77-0 (NISTC86954770)
NISTC86954770 structure
Product Name:NISTC86954770
NISTC86954770 Chemical and Physical Properties
Names and Identifiers
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- DTXSID001007215
- 5-methyl-1,2,3,4,5,6,7,8-octahydro-1,4-methanonaphthalene
- 86954-77-0
- 1,4-Methanonaphthalene, 1,2,3,4,5,6,7,8-octahydro-5-methyl-
- NISTC86954770
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- Inchi： 1S/C12H18/c1-8-3-2-4-11-9-5-6-10(7-9)12(8)11/h8-10H,2-7H2,1H3
- InChI Key： OFFBVHGPEBVOQQ-UHFFFAOYSA-N
- SMILES： C12CCC(C3CCCC(C)C1=3)C2
Computed Properties
- Exact Mass: 162.140850574g/mol
- Monoisotopic Mass: 162.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 0Ų
NISTC86954770 Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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